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Compound of Interest

Compound Name: MHP 133

Cat. No.: B15574843 Get Quote

This guide provides immediate safety, operational, and disposal protocols for MHP 133, tailored

for researchers, scientists, and drug development professionals. The following procedures are

based on the Safety Data Sheet (SDS) for MHP (Methyl caprooyl tyrosinate) and established

laboratory safety practices to ensure the safe handling of this research-use-only chemical.

Chemical Identification and Properties
While MHP 133 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential to ensure personnel safety and experimental integrity.[1]

Property Information

Product Name MHP

Synonyms Methyl caprooyl tyrosinate

Chemical Formula C₁₆H₂₃NO₄

Molecular Weight 293.36 g/mol

Hazard Classification Not a hazardous substance or mixture.[1]

Identified Uses For research use only.[1]
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Even when handling non-hazardous chemicals, a standard level of PPE is mandatory in a

laboratory setting to protect against unforeseen reactions and contamination.

PPE Item Specifications and Purpose

Lab Coat

A standard or fire-resistant lab coat should be

worn to protect clothing and skin from potential

splashes.

Eye Protection

Safety glasses with side shields or chemical

splash goggles are required to shield eyes from

accidental splashes or aerosols.[2][3]

Hand Protection

Nitrile gloves are recommended to prevent skin

contact.[2][3] If contact with the substance

occurs, gloves should be removed immediately,

and hands should be washed.

Footwear
Closed-toe shoes must be worn to protect the

feet from spills or dropped equipment.[2]

Operational Plan: Handling and Storage
Handling Protocol

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any potential vapors, mists, or dust.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.

Avoid Contact: Take precautions to prevent contact with skin and eyes. Do not ingest or

inhale.

Spill Response: In the event of a spill, evacuate personnel to a safe area and ensure

adequate ventilation.[1] Use appropriate personal protective equipment before attempting to

clean the spill.[1] Absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.abmole.com/literature/mhp-msds.html
https://www.abmole.com/literature/mhp-msds.html
https://www.abmole.com/literature/mhp-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Protocol
Container: Keep the container tightly closed when not in use.

Conditions: Store in a cool, dry, and well-ventilated area.[4] Avoid storing in direct sunlight or

near heat sources.[5]

Segregation: Store away from incompatible materials.

Inventory: Date containers upon receipt and upon opening to track the age of the chemical.

[4][5]

First Aid Measures
In case of exposure, follow these immediate steps:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air immediately.[1] If

breathing is difficult, provide respiratory support.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water.[1]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open.[1] Remove contact lenses if

present and easy to do.[1] Seek medical

attention.

Ingestion

Wash out the mouth with water if the person is

conscious.[1] Do not induce vomiting unless

directed by medical personnel.[1] Seek medical

attention.
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Dispose of MHP 133 and its container in accordance with local, regional, and national

regulations. As a non-hazardous substance, it may not require specialized hazardous waste

disposal, but it should not be disposed of in regular trash or down the drain without verification

of local guidelines.[6] It is best practice to dispose of all research chemicals through a licensed

waste disposal contractor.

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for safely handling MHP 133
from receipt to disposal.
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Caption: Workflow for safe handling of MHP 133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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